![molecular formula C14H14N2O3 B8617164 2-[(2-Methoxy-pyridin-4-ylmethyl)-amino]-benzoic acid CAS No. 645418-72-0](/img/structure/B8617164.png)
2-[(2-Methoxy-pyridin-4-ylmethyl)-amino]-benzoic acid
Cat. No. B8617164
M. Wt: 258.27 g/mol
InChI Key: WUIMUBZYBWASIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07307088B2
Procedure details
A mixture of anthranilic acid (1.37 g, 1.0 mmol), 2-methoxy-pyridine-4-carbaldehyde (1.37 g, 1.0 mmol), and p-toluenesulfonic acid mohohydrate (0.025 g, 0.13 mmol) in 30 mL of anhydrous toluene was stirred at reflux for 1 h, cooled to RT, and NaBH4 (0.9 g) was added. The mixture was stirred at RT for 30 min, and quenched with MeOH. The volatiles were removed under reduced pressure, and the residue was taken up in water. AcOH was added to bring pH to 4, and the mixture was extracted with EtOAc. The combined organic portions were washed with brine, dried over MgSO4, filtered, and condensed. The residue was purified by flash column chromatography to give the titled compound. MS (ES+): 259.0 (M+H)+. Calc'd for C14H12N2O3-258.10.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:10])(=[O:9])[C:2]1[C:3](=[CH:5][CH:6]=[CH:7][CH:8]=1)[NH2:4].[CH3:11][O:12][C:13]1[CH:18]=[C:17]([CH:19]=O)[CH:16]=[CH:15][N:14]=1.C1(C)C=CC(S(O)(=O)=O)=CC=1.[BH4-].[Na+]>C1(C)C=CC=CC=1>[CH3:11][O:12][C:13]1[CH:18]=[C:17]([CH2:19][NH:4][C:3]2[CH:5]=[CH:6][CH:7]=[CH:8][C:2]=2[C:1]([OH:10])=[O:9])[CH:16]=[CH:15][N:14]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1.37 g
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Type
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reactant
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Smiles
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C(C=1C(N)=CC=CC1)(=O)O
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Name
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Quantity
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1.37 g
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Type
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reactant
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Smiles
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COC1=NC=CC(=C1)C=O
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Name
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Quantity
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0.025 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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0.9 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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Duration
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1 h
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at RT for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with MeOH
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CUSTOM
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Type
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CUSTOM
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|
Details
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The volatiles were removed under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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AcOH was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic portions were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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condensed
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by flash column chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=NC=CC(=C1)CNC1=C(C(=O)O)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
